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Compound of Interest

Compound Name: Montelukast

Cat. No.: B1676732 Get Quote

Introduction
Montelukast is a leukotriene receptor antagonist widely used in the management of asthma

and seasonal allergies.[1] Accurate and reliable quantification of montelukast in human

plasma is crucial for pharmacokinetic studies, bioequivalence assessments, and therapeutic

drug monitoring. This application note details a robust and sensitive HPLC-MS/MS method for

the determination of montelukast in human plasma. The described protocol utilizes a simple

protein precipitation extraction procedure and a stable isotope-labeled internal standard

(Montelukast-d6) to ensure high accuracy and precision.

Experimental
Materials and Reagents

Montelukast sodium reference standard

Montelukast-d6 (Internal Standard, IS)

HPLC-grade acetonitrile and methanol

Ammonium formate

Formic acid

Human plasma (with EDTA as anticoagulant)
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Deionized water

Instrumentation
HPLC System: Agilent 1200 series or equivalent

Mass Spectrometer: AB Sciex API 4000 triple quadrupole mass spectrometer or equivalent,

equipped with an electrospray ionization (ESI) source.

Analytical Column: YMC-pack pro C18 (50 x 4.6 mm, 3 µm) or equivalent.[1]

Sample Preparation
A protein precipitation method is employed for the extraction of montelukast and the internal

standard from human plasma.[1][2]

Allow frozen plasma samples to thaw at room temperature.

Into a 1.5 mL microcentrifuge tube, add 200 µL of the plasma sample.

Spike with 50 µL of the internal standard working solution (400 ng/mL Montelukast-d6 in

methanol).

Add 750 µL of acetonitrile to precipitate plasma proteins.[1]

Vortex the mixture for 5 minutes.

Centrifuge the samples at 14,000 g for 10 minutes at ambient temperature.[1]

Transfer the supernatant to an autosampler vial for injection into the HPLC-MS/MS system.

Chromatographic Conditions
The chromatographic separation is achieved using a C18 column with an isocratic mobile

phase.
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Parameter Value

Column YMC-pack pro C18, 50 x 4.6 mm, 3 µm[1]

Mobile Phase
10 mM Ammonium Formate (pH 4.0) :

Acetonitrile (20:80 v/v)[1]

Flow Rate 0.8 mL/min[1]

Injection Volume 10 µL[1]

Column Temperature 45°C[1]

Run Time 5 minutes[1]

Mass Spectrometric Conditions
The mass spectrometer is operated in the positive ion mode using Multiple Reaction Monitoring

(MRM) for the detection of montelukast and its internal standard.

Parameter Value

Ionization Mode Electrospray Ionization (ESI), Positive[1]

MRM Transition (Montelukast) m/z 586.2 → 568.2[1]

MRM Transition (Montelukast-d6) m/z 592.3 → 574.2[1]

Ion Spray Voltage 5500 V[1]

Source Temperature 550°C[1]

Collision Gas (CAD) 4 psi (Nitrogen)[1]

Declustering Potential (DP) 65 V[1]

Collision Energy (CE) 25 V[1]

Method Validation
The method was validated according to regulatory guidelines, assessing linearity, precision,

accuracy, recovery, and stability.
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Linearity
The method demonstrated excellent linearity over the concentration range of 1.0 to 800.0

ng/mL for montelukast in human plasma.[1][3] The correlation coefficient (r²) was consistently

≥ 0.999.[1][3]

Precision and Accuracy
The intra-day and inter-day precision and accuracy were evaluated at three quality control (QC)

concentrations.

Intra-day Inter-day

Precision (%CV) 1.91 - 7.10%[3] 3.42 - 4.41%[3]

Accuracy (%) 98.32 - 99.17%[3] 98.14 - 99.27%[3]

Recovery
The extraction recovery of montelukast and the internal standard was determined by

comparing the peak areas of extracted samples to those of unextracted standards.

Analyte Concentration (ng/mL) Mean Recovery (%)

Montelukast 3.00 76.05[1]

240.00 69.67[1]

560.00 57.33[1]

Overall Average (Montelukast) 67.68[1]

Overall Average (Montelukast-

d6)
64.87[1]

Stability
Montelukast was found to be stable in human plasma under various storage and handling

conditions, including three freeze-thaw cycles, bench-top storage, and in the autosampler.[1][3]
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Experimental Workflow Diagram

Sample Preparation

HPLC-MS/MS Analysis

200 µL Plasma Sample

Add 50 µL Internal Standard
(Montelukast-d6)

Add 750 µL Acetonitrile
(Protein Precipitation)

Vortex for 5 min

Centrifuge at 14,000 g
for 10 min

Transfer Supernatant to
Autosampler Vial

Inject 10 µL into
HPLC-MS/MS System

Chromatographic Separation
(YMC-pack pro C18 column)

Mass Spectrometric Detection
(MRM Mode)

Data Acquisition and Quantification

Click to download full resolution via product page
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Caption: Workflow for the quantification of montelukast in plasma.

Conclusion
This application note presents a simple, rapid, and reliable HPLC-MS/MS method for the

quantification of montelukast in human plasma. The protein precipitation extraction is efficient,

and the chromatographic and mass spectrometric conditions provide excellent sensitivity and

selectivity. The method has been successfully validated and is suitable for high-throughput

analysis in clinical and research settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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